Cas no 87689-31-4 (Dodecanoic acid thiazol-2-ylamide)

• Product Name: Dodecanoic acid thiazol-2-ylamide
• CAS No: 87689-31-4
• MF: C₁₅H₂₆N₂OS
• MW: 282.444742679596
• CID: 3071343
• PubChem ID: 2727368
• Update Time: 2025-10-29

Dodecanoic acid thiazol-2-ylamide Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid thiazol-2-ylamide
• N-(1,3-thiazol-2-yl)dodecanamide
• CS-0362400
• N-(Thiazol-2-yl)dodecanamide
• SR-01000632288-1
• 87689-31-4
• STK295770
• CCG-42277
• AKOS000573672

• MDL： MFCD01006449
• Inchi： 1S/C15H26N2OS/c1-2-3-4-5-6-7-8-9-10-11-14(18)17-15-16-12-13-19-15/h12-13H,2-11H2,1H3,(H,16,17,18)
• InChI Key： RWHXMKAVMHLZJW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 282.17658463Da
• Monoisotopic Mass: 282.17658463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Dodecanoic acid thiazol-2-ylamide

Dodecanoic Acid Thiazol-2-Yl Amide (CAS No 87689-31-4): A Comprehensive Overview

Dodecanoic acid thiazol-2-yl amide, identified by the CAS registry number 87689-31-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of thiazole derivatives, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a dodecanoic acid moiety linked to a thiazole ring via an amide bond, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material synthesis. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity. In the case of dodecanoic acid thiazol-2-yl amide, the presence of the dodecanoic acid group introduces additional functionality, such as hydrophobicity and potential for self-assembling behaviors. These properties make it an attractive candidate for applications in surfactants, coatings, and even biocompatible materials.

The synthesis of dodecanoic acid thiazol-2-yl amide typically involves a two-step process: first, the preparation of the corresponding thiazole derivative, followed by amidation with dodecanoic acid. This method ensures high purity and structural integrity, which are critical for its intended applications. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, leveraging modern catalytic techniques and green chemistry principles.

In terms of physical properties, dodecanoic acid thiazol-2-yl amide exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic solvent-based formulations or as an additive in polymer systems where controlled release or phase separation is desired.

One of the most promising areas of application for dodecanoic acid thiazol-2-yl amide is in the development of stimuli-responsive materials. Recent research has demonstrated that this compound can undergo reversible structural changes in response to external stimuli such as temperature or pH levels. Such behavior is highly desirable in smart materials used in drug delivery systems, sensors, and adaptive coatings.

Moreover, the biocompatibility of dodecanoic acid thiazol-2-yl amide has been evaluated in preclinical studies, showing minimal cytotoxicity under standard experimental conditions. This makes it a potential candidate for biomedical applications, including as a component in bioadhesives or as a stabilizer in pharmaceutical formulations.

In conclusion, dodecanoic acid thiazol-2-yl amide (CAS No 87689-31-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of structural features and functional properties positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and commercial product development.